Cas no 2229358-22-7 (1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2229358-22-7
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 6602607
• PubChem ID: 165643447
• Update Time: 2025-06-24

1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile
• 2229358-22-7
• EN300-1907009

• Inchi： 1S/C11H11BrN2O/c1-15-9-6-14-5-8(12)10(9)11(7-13)3-2-4-11/h5-6H,2-4H2,1H3
• InChI Key： VZIVQNMEGWJGIH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1(C#N)CCC1)OC

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile

Introduction to 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2229358-22-7)

1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 2229358-22-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both bromo and methoxy substituents on the pyridine ring, combined with a cyclobutane moiety and a nitrile group, endows it with a diverse array of chemical properties that make it a promising candidate for further exploration.

The structure of 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile is characterized by a cyclobutane ring linked to a pyridine core, with specific functional groups strategically positioned to enhance its reactivity and biological efficacy. The bromo substituent at the 3-position of the pyridine ring provides a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the synthesis of complex molecules. Meanwhile, the methoxy group at the 5-position introduces a hydrophilic element, which can influence solubility and metabolic stability. The cyclobutane ring itself contributes to steric constraints, potentially affecting binding interactions with biological targets, while the nitrile group at the 1-position adds another layer of reactivity, enabling transformations such as hydrolysis or reduction.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile makes it an intriguing candidate for further pharmacological studies. For instance, the bromo-pyridine scaffold has been extensively studied for its ability to interact with kinase enzymes, which are often overexpressed in cancer cells. The methoxy group, on the other hand, may modulate the compound's pharmacokinetic properties by influencing its solubility and metabolic clearance.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific therapeutic applications. For example, the nitrile group can be converted into an amide or carboxylic acid through hydrolysis, expanding its utility in drug design. Additionally, the cyclobutane ring can serve as a rigid scaffold to improve binding affinity and selectivity towards biological targets. These features make 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like this one. Molecular modeling studies suggest that the stereochemistry of the cyclobutane ring plays a crucial role in determining how it interacts with biological targets. By optimizing this aspect, researchers can enhance the compound's efficacy while minimizing off-target effects. Furthermore, computational methods have been used to predict potential drug-likeness properties, such as solubility and permeability, which are critical factors in drug development.

The synthesis of 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic techniques have made it possible to access complex molecules more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic compounds like this one. These reactions allow for the introduction of new functional groups with high precision and under mild conditions.

In addition to its synthetic significance, this compound has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a lead compound for drug discovery programs targeting neurological disorders or metabolic diseases. The combination of structural diversity and biological activity makes 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane-1-carbonitrile an attractive candidate for continued investigation.

The future direction of research on this compound will likely involve both experimental and computational approaches. Experimental studies will focus on optimizing synthetic routes to improve scalability and cost-effectiveness while exploring new derivatives with enhanced properties. Computational studies will provide insights into molecular interactions at an atomic level, helping researchers design more effective drugs based on structure/activity relationships derived from experimental data.

In conclusion, 1-(3-bromo-5-methoxypyridin-4-yl)cyclobutane -1-carbonitrile (CAS No .2229358 -22 -7) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , coupled with recent advances i n synthetic methodologies , position it as a valuable asset i n drug discovery efforts . As research progresses , we can expect t o see more applications emerge from this versatile compound , contributing t o advancements i n medicine an d therapeutic intervention .